Cas no 898792-14-8 (4-Cyanophenyl cyclohexyl ketone)

• Product Name: 4-Cyanophenyl cyclohexyl ketone
• CAS No: 898792-14-8
• Molecular Formula: C₁₄H₁₅NO
• Molecular Weight: 213.28
• MDL: MFCD03841344
• CID: 1073530
• PubChem ID: 24724189

4-Cyanophenyl cyclohexyl ketone Properties

Names and Identifiers

• 4-Cyanophenyl cyclohexyl ketone
• 4-(cyclohexanecarbonyl)benzonitrile
• 898792-14-8
• AKOS016019938
• DTXSID80642588
• 4-CYANOPHENYLCYCLOHEXYLKETONE
• MFCD03841344

• MDL： MFCD03841344
• InChIKey： PJPMXOBAIYBRRR-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H15NO/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12/h6-9,12H,1-5H2
• SMILES： C1CCC(CC1)C(=O)C2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 213.115364102g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 213.115364102g/mol
• Heavy Atom Count: 16
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 40.9Ų